Cas no 89446-89-9 (Benzonitrile, 4,4'-oxybis[3-(bromomethyl)-)

• Product Name: Benzonitrile, 4,4'-oxybis[3-(bromomethyl)-
• CAS No: 89446-89-9
• MF: C₁₆H₁₀Br₂N₂O
• MW: 406.071402072906
• CID: 600219
• PubChem ID: 13158310
• Update Time: 2025-04-19

Benzonitrile, 4,4'-oxybis[3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-[2-(bromomethyl)-4-cyanophenoxy]benzonitrile
• DTXSID30523191
• 4,4'-Oxybis[3-(bromomethyl)benzonitrile]
• 89446-89-9
• Benzonitrile, 4,4'-oxybis[3-(bromomethyl)-

• Inchi： 1S/C16H10Br2N2O/c17-7-13-5-11(9-19)1-3-15(13)21-16-4-2-12(10-20)6-14(16)8-18/h1-6H,7-8H2
• InChI Key： DNDYVUWLJRHHAY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1OC1C=CC(C#N)=CC=1CBr

Computed Properties

• Exact Mass: 405.91394g/mol
• Monoisotopic Mass: 403.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.8Ų